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Application Concept: Adapting ZnO-Biochar
Composites for Solar Cells
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Compound Focus: Zinc 8-hydroxyquinolinate

CAS No.: 13978-85-3

Cat. No.: S773967

While ZnO-biochar composites are prominently studied for photocatalytic degradation of pollutants [1],
the principles behind their function are highly relevant to solar cells. In both applications, the composite aims

to enhance the separation of light-generated electron-hole pairs and improve charge transport.

The following workflow outlines the generalized preparation and integration process for a ZnO-Biochar

composite, adapted from photocatalytic studies for potential solar cell application [1].
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Fig 1. Workflow for Preparing and Testing a ZnO-Biochar Composite
(Adaptable for Solar Cell Application)
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Experimental Protocol: Preparation of ZnOl/g-
CsN4/Biochar Composite

This protocol is adapted from a study focusing on photocatalytic degradation, which provides a detailed
synthesis method for a relevant ternary composite [1]. It can serve as a foundational recipe for developing a

material for solar cell application.
Title: Synthesis of ZnO/g-CsN4/Biochar Composite via Alkaline Hydrolysis and Calcination.

1. Biochar Preparation:

e Biomass Pre-treatment: Collect Phragmites australis stems (or other N-rich biomass). Clean with
tap water to remove dirt and dry under sunlight for four days. Finely grind the dried biomass to a
particle size of 1-2 mm.

e Pyrolysis: Place 3.0 g of the ground biomass in a porcelain boat. Calcinate in a tube furnace under a
continuous N2z atmosphere at 400°C for 2 hours, with a heating rate of 3°C per minute.

¢ Post-treatment: After cooling, wash the resulting biochar with 1 M HCI solution, followed by repeated
washing with distilled water until the filtrate is neutral. Dry the biochar in an oven at 105°C to a
constant weight. Store in a desiccator.

2. g-C3N4 Preparation:

e Place 5.0 g of urea in a porcelain boat, wrap it in aluminum foil, and calcine it in an N2 atmosphere at
520°C for 2 hours (heating rate 3°C/min).

e The resulting yellow powder is g-CsN4. Sonicate it in distilled water for 30 minutes, then filter and dry
at 105°C for 12 hours.

3. Composite Synthesis (for ZCNB-0.50 formulation):

e Dissolve 7.437 g of Zn(NOs)2:6H20 in 80 mL of distilled water in a 250 mL beaker.
e To this solution, add 0.50 g of the prepared biochar and 1.0 g of g-CsN4. Stir the mixture vigorously
for 12 hours to ensure homogenization.
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e Slowly add 50 mL of a 1 M NaOH solution dropwise to the mixture to initiate hydrolysis. Continue

stirring at ambient temperature for 4 hours, then let the mixture stand undisturbed for 1 hour.
e Filter the resulting precipitate and wash with distilled water until the filtrate becomes neutral.

¢ Dry the solid product at 105°C for 12 hours.

e Finely grind the dried powder and calcine it again in an N2 atmosphere at 450°C for 2 hours to obtain

the final ZnO/g-CsN4/biochar composite.

Relevant Material Properties and Performance Data

The tables below summarize key data from the search results regarding the properties and performance of

related materials.

Table 1: Effects of Cu Doping on ZnO Properties for Solar Cells [2]

Cu Dopant Average Optical .

. Absorption Edge Key Structural

Concentration Nanorod Band Gap o o T

. Shift (into visible) Finding

(at.%) Diameter (nm) (eV)

3% ~125 2.70 ~60 nm Highest
crystallinity,
reduced defects

0% (Pristine ZnO) Not Specified 3.03 Baseline -

Table 2: Performance of Heteroatom-Doped Biochar in Solar Cells [3]

Counter Electrode Solar Cell Power Conversion Efficiency Note

Material Type (PCE)

Sulfur-doped Biochar DSSC 7.40% -

Platinum (Pt) DSSC 7.60% Reference
cell

Table 3: Optimization of ZnO/g-C3N4/Biochar Composite for Photocatalysis [1] This data illustrates

how composition affects performance in a related energy application.
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Composite Sample Optimal Primary

(ZnOlg-CsN4/Biochar Calcination Application in Performance Note

mass ratio) Temperature Study

ZCNB-0.50 (2/1.0/0.50) 450°C Photocatalytic Showed the highest
degradation doxycycline degradation

efficiency among tested ratios

Proposed Pathway for Solar Cell Integration

For successful application in solar cells, the synthesized composite would likely be formulated into an ink

and deposited as a thin film. Based on the function of its components, it could be tested as:

e An Electron Transport Layer (ETL) in a perovskite solar cell, leveraging ZnO's high electron mobility
(4] [5]-

e A component in the active layer of a dye-sensitized solar cell (DSSC), where the high surface area of
the composite could enhance dye loading or charge collection [5].

Important Considerations for Protocol Development

¢ Material Variance: The properties of biochar are highly dependent on the biomass source and
pyrolysis conditions (temperature, time, atmosphere). These parameters must be standardized for
reproducible results [1] [6].

e Doping vs. Compositing: The search results extensively cover "doping" (atomic-level incorporation
of impurities into a crystal lattice, e.g., Cu in ZnO [2]) and "compositing" (creating a mixture of distinct
materials, e.g., ZnO with biochar [1]). Your target material "ZnQ2-doped biochar" suggests a
combination of both concepts, which is a novel research direction.

¢ Device Integration: Incorporating a composite material into a functional solar cell requires careful
optimization of layer thickness, interfacial engineering, and alignment of energy levels between
different components, which is not covered in the photocatalytic studies [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 5/7 Tech Support


https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra04823c
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra07689a
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra07689a
https://www.eeer.org/journal/view.php?number=1549
https://www.frontiersin.org/journals/energy-research/articles/10.3389/fenrg.2023.1135093/full
https://www.intechopen.com/chapters/68125
https://www.eeer.org/journal/view.php?number=1549
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra04823c
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra07689a
https://www.smolecule.com/products/s773967?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s773967?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

References

1. Visible light-driven photocatalytic degradation of doxycycline using... [eeer.org]

2. Zinc Oxide Nanostructures for Photovoltaic Doped ... Solar Cells [intechopen.com]

3. Impact of heteroatom doping on Bean Curd Stick derived porous... [link.springer.com]
4. Dopant engineering for ZnO electron transport layer towards efficient... [pubs.rsc.org]
5. ZnO nanostructured materials for emerging solar ... cell applications [pubs.rsc.org]

6. Frontiers | A state-of-the-art review of N self- doped ... biochar [frontiersin.org]

To cite this document: Smolecule. [Application Concept: Adapting ZnO-Biochar Composites for Solar
Cells]. Smolecule, [2026]. [Online PDF]. Available at:
[https:/www.smolecule.com/products/b77396 7#preparation-of-zngq2-doped-biochar-composite-solar-

cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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